BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Propoxyethanol: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 2-Propoxyethanol, a versatile
glycol ether utilized across various scientific and industrial sectors. This document consolidates
its chemical identity, physical and chemical properties, and provides a procedural framework for
its application in a laboratory setting.

Chemical Identity: Synonyms and Alternative Names

2-Propoxyethanol is known by a multitude of synonyms and trade names across different
regions and suppliers. For clarity and comprehensive literature searching, a compilation of
these names is essential.
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Type Name Citation
IUPAC Name 2-propoxyethanol [1]
CAS Number 2807-30-9 [1]
Synonyms Ethanol, 2-propoxy- [1]

Ethylene glycol monopropyl 1]

ether

Propyl cellosolve [1]
Propy! glycol [1]
n-Propoxyethanol [1]
Ektasolve EP [1]
n-Propyl Oxitol glycol [1]

Monopropy!l ether of ethylene o

glycol
Ethylene glycol propyl ether [1]
2-(Propyloxy)ethanol [1]

Ethylene glycol mono-n-propyl o

ether

3-Oxa-1-hexanol [2]

EP Solvent [3]

Trade Names Eastman EP [1]

Quantitative Data Summary

A summary of the key physical and chemical properties of 2-Propoxyethanol is presented
below. These parameters are critical for its handling, application in experimental setups, and for
computational modeling.
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Property Value Citation
Molecular Formula C5H1202 [2]
Molecular Weight 104.15 g/mol [4]
Appearance Clear, colorless liquid [1]
Odor Mild, pleasant ether-like [5]
Boiling Point 150-153 °C [6]
Melting Point -75°C [6]
Flash Point 51.7 °C (125 °F) [7]
Density 0.913 g/mL at 25 °C [6]
Vapor Pressure 1.3 mmHg at 20 °C [6]
Water Solubility Miscible [1]
Refractive Index 1.412 at 25 °C [1]

Experimental Protocols and Applications

While specific, detailed experimental protocols for 2-propoxyethanol in drug development are
not extensively published, its primary role is as a versatile solvent.[5] It is utilized in
formulations for coatings, cleaning agents, and as a solvent for a wide range of substances
including resins and dyes.[3] Its moderate evaporation rate is advantageous in processes
requiring controlled drying times.[3]

A general experimental protocol for the synthesis of 2-propoxyethanol involves the reaction of
ethylene oxide with n-propanol.[1] Another described method is the reaction of synthesis gas
(CO+H2) in the presence of a Ruthenium catalyst.[1] A more detailed production example
involves combining ethylene glycol and 2-ethyl-1,3-dioxolane in an autoclave with a 5%
Palladium on carbon catalyst, followed by heating and pressurizing with hydrogen gas.[8]

In a research context, 2-propoxyethanol would typically be used as a vehicle for compound
administration or as a solvent in analytical techniques. Due to its chemical properties, it can
dissolve a variety of both polar and non-polar compounds.
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Biological Interaction and Signaling Pathways

A comprehensive search of available scientific literature did not reveal any specific signaling
pathways that are directly modulated by 2-propoxyethanol. Its biological effects are primarily
associated with its properties as a solvent and its metabolism. The primary metabolite of 2-
propoxyethanol is 2-propoxyacetic acid (PAA).[9] Toxicological studies indicate that at high
concentrations, it can cause hemolysis, with human erythrocytes being less sensitive than
those of rats.[9][10] The critical health effects for risk assessment are considered to be acute
dermal toxicity and eye irritation.[9] Given the lack of evidence for direct interaction with specific
signaling cascades, its role in biological experiments is predominantly that of an excipient or

solvent.

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for utilizing 2-propoxyethanol as a
solvent in a typical laboratory experiment, such as in-vitro compound screening.
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Caption: A generalized experimental workflow using 2-propoxyethanol as a solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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